Cas no 660856-61-1 (Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-)

Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]- structure
660856-61-1 structure
Product Name:Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-
CAS No:660856-61-1
MF:C16H13N3OS
MW:295.358921766281
CID:1702725
Update Time:2024-08-31

Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-
    • Methanone, (2-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-
    • Inchi: 1S/C16H13N3OS/c1-11-4-2-3-5-13(11)15(20)14-10-18-16(21-14)19-12-6-8-17-9-7-12/h2-10H,1H3,(H,17,18,19)
    • InChI Key: KVWPQTZURLWKCW-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1C)(C1SC(NC2C=CN=CC=2)=NC=1)=O

Computed Properties

  • Exact Mass: 295.07809

Experimental Properties

  • Density: 1.308±0.06 g/cm3(Predicted)
  • Boiling Point: 464.6±48.0 °C(Predicted)
  • PSA: 54.88
  • pka: 5.91±0.26(Predicted)
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